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Abstract
This application note details a precise, accurate, and robust a reverse-phase high-performance

liquid chromatography (RP-HPLC) method for the quantification of Carbimazole in bulk drug

and pharmaceutical formulations. The method is developed based on a comprehensive review

of existing methodologies and validated according to ICH guidelines to ensure reliability and

reproducibility. This document provides a complete protocol, including system suitability,

linearity, accuracy, precision, and specificity, making it suitable for routine quality control and

research applications.

Introduction
Carbimazole is an anti-hyperthyroidism drug used in the management of hyperthyroidism.[1][2]

It acts as a prodrug that is converted in the body to its active form, methimazole.[2][3]

Methimazole inhibits the production of thyroid hormones (T3 and T4) by preventing the thyroid

peroxidase enzyme from coupling and iodinating tyrosine residues on thyroglobulin.[1]

Accurate quantification of Carbimazole in pharmaceutical products is crucial to ensure their

safety, quality, and efficacy. This application note presents a validated RP-HPLC method

designed for this purpose.
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A summary of the key physicochemical properties of Carbimazole is presented below.

Property Value

Molecular Formula C7H10N2O2S

Molecular Weight 186.23 g/mol

Appearance White Solid

Melting Point 122-125 °C

Solubility
Soluble in methanol, ethanol, chloroform, and

acetone. Slightly soluble in water.

UV λmax ~291-298 nm in methanol

Chromatographic Conditions
The developed RP-HPLC method utilizes a C18 column with a mobile phase consisting of a

mixture of organic solvent and buffer, providing excellent resolution and peak symmetry for

Carbimazole.

Parameter Condition

Instrument HPLC system with UV/Vis Detector

Column C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Methanol : 0.1% Orthophosphoric acid (OPA) in

water (80:20 v/v)

Flow Rate 0.7 mL/min

Injection Volume 10 µL

Detection Wavelength 291 nm

Column Temperature Ambient

Run Time 10 minutes
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Experimental Protocols
Preparation of Mobile Phase

Measure 800 mL of HPLC grade methanol.

Measure 200 mL of HPLC grade water and add 1 mL of orthophosphoric acid to prepare a

0.1% OPA solution.

Mix the methanol and 0.1% OPA solution.

Degas the mobile phase by sonication for 15 minutes.

Preparation of Standard Stock Solution (1000 µg/mL)
Accurately weigh 10 mg of Carbimazole reference standard.

Transfer it to a 10 mL volumetric flask.

Dissolve and make up the volume with methanol.

Preparation of Working Standard Solutions
Prepare a series of working standard solutions by diluting the standard stock solution with the

mobile phase to achieve concentrations in the range of 5-25 µg/mL.

Preparation of Sample Solution (from Tablets)
Weigh and finely powder 20 tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of Carbimazole and transfer

it to a 10 mL volumetric flask.

Add about 7 mL of methanol and sonicate for 15 minutes to dissolve the Carbimazole.

Make up the volume with methanol and mix well.

Filter the solution through a 0.45 µm syringe filter.
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Dilute the filtered solution with the mobile phase to obtain a final concentration within the

calibration range.

Method Validation
The developed method was validated according to the International Council for Harmonisation

(ICH) guidelines.

System Suitability
System suitability parameters were evaluated to ensure the chromatographic system's

performance.

Parameter Acceptance Criteria Observed Value

Tailing Factor ≤ 2 1.1

Theoretical Plates > 2000 5800

% RSD of Peak Area ≤ 2.0% 0.5%

Linearity
The linearity of the method was established by analyzing five concentrations of Carbimazole
ranging from 5-25 µg/mL. The calibration curve was constructed by plotting the peak area

against the concentration.

Parameter Result

Concentration Range 5-25 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Regression Equation y = mx + c

Accuracy (% Recovery)
The accuracy of the method was determined by recovery studies at three different

concentration levels (80%, 100%, and 120%).
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Concentration
Level

Amount Added
(µg/mL)

Amount Recovered
(µg/mL)

% Recovery

80% 8 7.95 99.38%

100% 10 9.98 99.80%

120% 12 11.92 99.33%

Precision
The precision of the method was evaluated by performing intra-day and inter-day precision

studies.

Precision Type % RSD

Intra-day Precision < 2.0%

Inter-day Precision < 2.0%

Specificity
The specificity of the method was demonstrated by its ability to separate Carbimazole from its

main impurity, Methimazole (Impurity A), and other potential degradation products. Stress

studies including acid, base, oxidative, thermal, and photolytic degradation were performed to

show that the method is stability-indicating.

Limit of Detection (LOD) and Limit of Quantification
(LOQ)
The LOD and LOQ were determined based on the standard deviation of the response and the

slope of the calibration curve.

Parameter Result (µg/mL)

LOD 0.05

LOQ 0.15
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Workflow and Separation Principle
The overall workflow for the quantification of Carbimazole is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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